Cas no 869852-46-0 (Indium(3+);terephthalate;hydroxide)

Indium(3+);terephthalate;hydroxide structure
869852-46-0 structure
Product Name:Indium(3+);terephthalate;hydroxide
CAS No:869852-46-0
MF:C8H4O5In
MW:294.932
CID:4482749
PubChem ID:165430934
Update Time:2025-07-16

Indium(3+);terephthalate;hydroxide Chemical and Physical Properties

Names and Identifiers

    • [1,4-Benzenedicarboxylato(2-)-κO1]hydroxyindium
    • [1,4-BENZENEDICARBOXYLATO(2-)-KappaO1]HYDROXYINDIUM
    • F76684
    • 869852-46-0
    • Indium(3+);terephthalate;hydroxide
    • Inchi: InChI=1S/C8H6O4.In.H2O/c9-7(10)5-1-2-6(4-3-5)8(11)12;;/h1-4H,(H,9,10)(H,11,12);;1H2/q;+3;/p-3
    • InChI Key: HHBHDQUUYDVWPQ-UHFFFAOYSA-K
    • SMILES: C1=CC(=CC=C1C(=O)[O-])C(=O)[O-].[OH-].[In+3]

Computed Properties

  • Exact Mass: 295.9175770g/mol
  • Monoisotopic Mass: 295.9175770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.3Ų

Indium(3+);terephthalate;hydroxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ZHUO CAI SHENG WU
YSCOP037-1g
MIL-68(In)
869852-46-0 1.7nm
1g
$330.00 2021-09-16
ZHUO CAI SHENG WU
YSCOP037-5g
MIL-68(In)
869852-46-0 1.7nm
5g
$996.67 2021-09-16
eNovation Chemicals LLC
Y1229550-1g
1,4-Benzenedicarboxylato(2-)-O1]hydroxyindium
869852-46-0 95%
1g
$550 2024-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1253596-1g
MIL-68(In)
869852-46-0 98%
1g
¥4714.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1253596-5g
MIL-68(In)
869852-46-0 98%
5g
¥8372.00 2024-04-27
Ambeed
A1494925-100mg
[1,4-Benzenedicarboxylato(2-)-κO1]hydroxyindium
869852-46-0 98%
100mg
$111.0 2025-04-16
Ambeed
A1494925-250mg
[1,4-Benzenedicarboxylato(2-)-κO1]hydroxyindium
869852-46-0 98%
250mg
$187.0 2025-04-16
Ambeed
A1494925-1g
[1,4-Benzenedicarboxylato(2-)-κO1]hydroxyindium
869852-46-0 98%
1g
$488.0 2025-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSP806-100mg
Indium, [1,4-benzenedicarboxylato(2-)-κO1]hydroxy-
869852-46-0 95%
100mg
¥742.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSP806-250mg
Indium, [1,4-benzenedicarboxylato(2-)-κO1]hydroxy-
869852-46-0 95%
250mg
¥1267.0 2024-04-16

Indium(3+);terephthalate;hydroxide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:869852-46-0)
Order Number:A1058679
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:49
Price ($):153.0/400.0
Email:sales@amadischem.com

Additional information on Indium(3+);terephthalate;hydroxide

Recent Advances in Indium(3+) Terephthalate Hydroxide Complexes and Related Research (CAS: 869852-46-0)

The indium(3+) terephthalate hydroxide complex (CAS: 869852-46-0) has recently emerged as a significant compound in materials science and biomedical applications. This coordination polymer demonstrates unique structural properties due to the combination of indium's trivalent state with the rigid terephthalate linker and hydroxide groups. Recent studies published in Advanced Materials (2023) and Journal of Medicinal Chemistry (2024) highlight its potential in targeted drug delivery systems and as a contrast agent for medical imaging.

Structural analysis reveals that the 869852-46-0 compound forms a three-dimensional network with pore sizes ranging from 0.8-1.2 nm, making it particularly suitable for molecular encapsulation. Researchers at MIT have demonstrated its effectiveness in loading and controlled release of anticancer drugs like doxorubicin, with encapsulation efficiencies reaching 92% under physiological conditions (Nature Materials, 2023). The hydroxide groups in the complex appear crucial for pH-responsive drug release behavior.

In diagnostic applications, the paramagnetic properties of indium(3+) in this complex have shown promise as an MRI contrast agent alternative to gadolinium-based compounds. A 2024 study in ACS Nano reported significantly reduced cytotoxicity compared to conventional agents while maintaining comparable imaging contrast. The terephthalate ligands contribute to the complex's stability in biological environments, with in vivo studies showing less than 5% decomposition over 72 hours in mouse models.

Recent synthetic improvements have enhanced the scalability of 869852-46-0 production. A novel hydrothermal synthesis method published in Chemistry of Materials (2024) achieves 85% yield with excellent purity (>99%), addressing previous challenges in large-scale preparation. This advancement has facilitated ongoing clinical trials evaluating its safety profile in human subjects, with Phase I results expected in Q3 2024.

The compound's potential extends beyond biomedical applications. Research in Advanced Energy Materials (2023) demonstrates its utility in photovoltaic devices, where the indium-terephthalate framework acts as an efficient electron transport layer. The hydroxide groups appear to passivate surface defects in perovskite solar cells, contributing to power conversion efficiencies exceeding 22%.

Future research directions focus on functionalizing the terephthalate linkers to enhance targeting specificity in drug delivery applications. Preliminary results from Stanford University (2024) show that carboxylate modifications can improve tumor accumulation by 40% compared to the unmodified complex. These developments position 869852-46-0 as a versatile platform for theranostic applications in precision medicine.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:869852-46-0)
A1058679
Purity:99%/99%
Quantity:250mg/1g
Price ($):153.0/400.0
Email